Cas no 3152-55-4 (Benzenepropanoic acid,4-chloro-a-phenyl-, ethyl ester)

Benzenepropanoic acid,4-chloro-a-phenyl-, ethyl ester structure
3152-55-4 structure
Product Name:Benzenepropanoic acid,4-chloro-a-phenyl-, ethyl ester
CAS No:3152-55-4
MF:C17H17ClO2
MW:288.768684148788
CID:315748
PubChem ID:257803
Update Time:2025-04-19

Benzenepropanoic acid,4-chloro-a-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-chloro-a-phenyl-, ethyl ester
    • 3152-55-4
    • NSC-86387
    • DTXSID50292897
    • NSC86387
    • ethyl 3-(4-chlorophenyl)-2-phenylpropanoate
    • Inchi: 1S/C17H17ClO2/c1-2-20-17(19)16(14-6-4-3-5-7-14)12-13-8-10-15(18)11-9-13/h3-11,16H,2,12H2,1H3
    • InChI Key: YGKCIBNLEHLYIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC(C(=O)OCC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.09181
  • Monoisotopic Mass: 288.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.161
  • Boiling Point: 366.8°Cat760mmHg
  • Flash Point: 180.2°C
  • Refractive Index: 1.563
  • PSA: 26.3
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